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Cat. No.: B1197196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Umbellulone is a bicyclic monoterpene ketone and a primary constituent of the essential oil

from the leaves of the California bay laurel tree (Umbellularia californica), also known as the

"headache tree".[1] Its unique chemical structure and potent biological activity, particularly its

interaction with the transient receptor potential ankyrin 1 (TRPA1) channel, have made it a

subject of significant interest in neurobiology and pharmacology. This technical guide provides

a comprehensive overview of the chemical structure, physicochemical properties, biological

activities, and experimental protocols related to umbellulone.

Chemical Structure and Identification
Umbellulone possesses a distinctive bicyclo[3.1.0]hexane core with a ketone functional group

and isopropyl and methyl substituents.[1]

Table 1: Chemical Identifiers of Umbellulone
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Identifier Value

IUPAC Name
4-methyl-1-(1-methylethyl)bicyclo[3.1.0]hex-3-

en-2-one

Molecular Formula C₁₀H₁₄O

CAS Number 546-78-1 ((1R,5S)-isomer)

Synonyms (-)-Umbellulone, Thujenone, Thujen-2-one

Physicochemical Properties
Umbellulone is a colorless to pale yellow, oily liquid at room temperature with a pungent,

camphor-like odor. It is characterized as a lipophilic molecule.[1]

Table 2: Physicochemical Properties of Umbellulone

Property Value Reference

Molecular Weight 150.22 g/mol [1]

Boiling Point 220 °C (at 760 mmHg) [1]

Vapor Pressure 0.159 mmHg (at 25 °C) [1]

Solubility Lipophilic, soluble in DMSO [1]

Spectroscopic Data
The structural elucidation of umbellulone is supported by various spectroscopic techniques,

primarily Nuclear Magnetic Resonance (NMR) spectroscopy.

Table 3: ¹H and ¹³C NMR Spectroscopic Data for Umbellulone (in CDCl₃)
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Position
¹³C Chemical Shift
(δ, ppm)

¹H Chemical Shift
(δ, ppm)

Multiplicity

1 37.2 - -

2 208.1 - -

3 137.9 5.75 s

4 143.2 - -

5 32.5 1.95 m

6 23.4 1.15 m

7 27.8 1.65 m

8 21.0 1.05 d

9 21.2 1.03 d

10 10.3 1.80 s

Data adapted from Nassini R, et al. Brain. 2012.[2]

Natural Occurrence and Biosynthesis
Natural Sources
The primary natural source of umbellulone is the essential oil of Umbellularia californica

leaves, where it can constitute 40-60% of the oil's composition.[3]

Biosynthesis
The specific biosynthetic pathway of umbellulone in Umbellularia californica has not been fully

elucidated. However, as a monoterpene, its biosynthesis is expected to follow the

methylerythritol phosphate (MEP) pathway, which is common for the formation of C10

isoprenoids in plants.[4] This pathway utilizes pyruvate and glyceraldehyde-3-phosphate as

initial precursors to generate isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate

(DMAPP), the universal building blocks of terpenes.
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General biosynthetic pathway of monoterpenes.

Biological Activity and Mechanism of Action
Interaction with TRPA1 and TRPM8 Channels
The most well-characterized biological activity of umbellulone is its potent activation of the

TRPA1 ion channel, a member of the transient receptor potential family.[2][5] This activation is

believed to be the primary mechanism behind the headache-inducing properties of

Umbellularia californica. Umbellulone also exhibits a weaker activating effect on the TRPM8

channel, which is known for its role in sensing cold temperatures.

The Trigeminal-Vascular System Activation
The activation of TRPA1 on trigeminal neurons by umbellulone leads to the release of

calcitonin gene-related peptide (CGRP).[2][5] CGRP is a potent vasodilator, and its release in

the meninges results in vasodilation of cerebral blood vessels, a key event in the

pathophysiology of migraine and cluster headaches.
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Signaling pathway of umbellulone-induced headache.

Insecticidal Activity
Preliminary research suggests that umbellulone possesses insecticidal properties, potentially

acting as a natural insect repellent.[6] The mechanism is thought to involve disruption of the

insect nervous system, a common mode of action for cyclic monoterpenes. However, detailed

mechanistic studies are still required to fully understand its insecticidal potential.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1197196?utm_src=pdf-body-img
https://www.benchchem.com/product/b1197196?utm_src=pdf-body
https://www.benchchem.com/product/b1197196?utm_src=pdf-body
https://ucnrs.org/wp-content/uploads/2020/12/Effects-of-volatile-compounds-in-California-bay-trees.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Extraction and Purification of Umbellulone
The following protocol is adapted from the steam distillation method described by Nassini et al.

(2012).[2]

Dried Umbellularia californica leaves

Steam Distillation

Collect Essential Oil

Adsorb on RP18 Silica Gel

Vacuum Chromatography
(RP18 silica gel, water-methanol eluent)

Collect Umbellulone-containing Fractions

Saturate with NaCl and
Extract with Petroleum Ether

Pure Umbellulone
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Workflow for the extraction and purification of umbellulone.

Methodology:

Steam Distillation: Dried leaves of U. californica are subjected to steam distillation using a

Clevenger-type apparatus to obtain the essential oil.

Adsorption: The collected oil is adsorbed onto reversed-phase (RP18) silica gel.

Vacuum Chromatography: The adsorbed oil is purified by vacuum chromatography on an

RP18 silica gel column, eluting with a water-methanol mixture.

Fraction Collection and Extraction: Fractions containing umbellulone are combined,

saturated with sodium chloride, and extracted with petroleum ether to yield pure

umbellulone.

Analytical Methods
Quantitative analysis of umbellulone can be performed using gas chromatography (GC) or

high-performance liquid chromatography (HPLC).

Gas Chromatography (GC): Due to its volatility, GC coupled with a flame ionization detector

(FID) or mass spectrometry (MS) is a suitable method for the quantification of umbellulone
in essential oil samples. A non-polar or medium-polarity column is typically used.

High-Performance Liquid Chromatography (HPLC): HPLC with a diode-array detector (DAD)

or MS can also be employed. A reversed-phase C18 column with a mobile phase consisting

of a mixture of water and an organic solvent like acetonitrile or methanol is a common setup.

While a specific validated HPLC method for umbellulone is not widely published, methods

for quantifying similar compounds in plant extracts can be adapted.[7][8]

Conclusion
Umbellulone is a fascinating monoterpene with a well-defined chemical structure and

significant biological activity, primarily mediated through the TRPA1 ion channel. Its role in

activating the trigeminal-vascular system provides a valuable molecular tool for studying
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headache and migraine pathophysiology. Further research into its biosynthesis, potential

therapeutic applications, and other biological activities, such as its insecticidal properties, will

continue to expand our understanding of this unique natural product. The experimental

protocols outlined in this guide provide a foundation for researchers to extract, purify, and

analyze umbellulone, facilitating further investigation into its chemical and biological

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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